Cas no 2228449-31-6 (4-1-(propan-2-yl)-1H-pyrazol-4-yl-1,3-thiazol-2-amine)

• Product Name: 4-1-(propan-2-yl)-1H-pyrazol-4-yl-1,3-thiazol-2-amine
• CAS No: 2228449-31-6
• MF: C₉H₁₂N₄S
• MW: 208.283379554749
• CID: 6062889
• PubChem ID: 165661079
• Update Time: 2025-09-18

4-1-(propan-2-yl)-1H-pyrazol-4-yl-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-1-(propan-2-yl)-1H-pyrazol-4-yl-1,3-thiazol-2-amine
• EN300-1794599
• 2228449-31-6
• 4-[1-(propan-2-yl)-1H-pyrazol-4-yl]-1,3-thiazol-2-amine

• Inchi： 1S/C9H12N4S/c1-6(2)13-4-7(3-11-13)8-5-14-9(10)12-8/h3-6H,1-2H3,(H2,10,12)
• InChI Key： YRJDLRLYJOMEBH-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1)C1C=NN(C=1)C(C)C

Computed Properties

• Exact Mass: 208.07826757g/mol
• Monoisotopic Mass: 208.07826757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 85Ų